Cas no 1353947-12-2 (2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol)

• Product Name: 2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol
• CAS No: 1353947-12-2
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 2161586
• Update Time: 2025-06-25

2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol
• AM92313
• 2-{2-[(Cyclopropylmethylamino)methyl]pyrrolidin-1-yl}-ethanol

• Inchi： 1S/C11H22N2O/c1-12(10-4-5-10)9-11-3-2-6-13(11)7-8-14/h10-11,14H,2-9H2,1H3
• InChI Key： VSQQAFZYTYJEEV-UHFFFAOYSA-N
• SMILES： OCCN1CCCC1CN(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Topological Polar Surface Area: 26.7

Additional information on 2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol

Compound CAS No. 1353947-12-2: 2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol

The compound CAS No. 1353947-12-2, also known as 2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a cyclopropylmethylamino group and an ethanol moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery, particularly due to their ability to modulate protein-protein interactions (PPIs). The cyclopropyl group in this compound contributes to its stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored the potential of this compound in inhibiting specific enzymes and receptors, which could lead to novel treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 2-{2-[(Cyclopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, ring-closing metathesis, and catalytic hydrogenation. The use of palladium catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. This compound's synthesis is an excellent example of how modern catalytic methods can be applied to construct complex molecular architectures.

In terms of pharmacological properties, this compound exhibits notable bioactivity in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, its ethanol moiety contributes to its solubility in both aqueous and organic solvents, making it suitable for formulation into various drug delivery systems.

The structural versatility of this compound also makes it a valuable building block for constructing larger molecular frameworks. For instance, the pyrrolidine ring can be further functionalized to introduce additional substituents, thereby expanding its chemical diversity and biological activity profiles. This approach has been successfully employed in the development of novel antibiotics and anticancer agents.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production process, including the use of renewable feedstocks and energy-efficient reaction conditions. These practices not only reduce waste generation but also align with global sustainability goals.

In conclusion, CAS No. 1353947-12-2 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in the development of innovative therapies and chemical products.